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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B7981247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the performance of the D149 indoline dye in dye-

sensitized solar cells (DSSCs) when paired with various redox shuttle electrolytes. The

selection of an appropriate redox shuttle is critical for optimizing the power conversion

efficiency (PCE) and long-term stability of DSSCs. This document summarizes key

performance parameters from experimental studies, details the underlying experimental

protocols, and visualizes the interplay between the dye, redox shuttles, and resulting device

performance.

Performance Data Summary
The following table summarizes the photovoltaic performance of DSSCs sensitized with D149
dye and employing different classes of redox shuttle electrolytes: iodide/triiodide (I⁻/I₃⁻), cobalt

complexes, and an organic redox couple (TEMPO).
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Redox
Shuttle
Electrolyte

Short-
Circuit
Current
Density
(Jsc)
(mA/cm²)

Open-
Circuit
Voltage
(Voc) (V)

Fill Factor
(FF)

Power
Conversion
Efficiency
(η) (%)

Reference

Iodide/Triiodi

de (I⁻/I₃⁻)

Not explicitly

stated, but a

current-

potential

curve is

provided.

~0.65 ~0.68
Not explicitly

stated
[1]

Cobalt (II/III)

tris(2,2′-

bipyridine)

5.23 0.820 0.72 3.09 [2]

Cobalt (II/III)

tris(4,4′-

dimethyl-2,2′-

bipyridine)

6.51 0.760 0.73 3.61 [2]

Cobalt (II/III)

tris(4,4´-

dimethoxy-

2,2′-

bipyridine)

4.54 0.720 0.70 2.29 [2]

TEMPO-

based

organic

shuttle

4.9 0.865 Not Stated

~3.5

(Estimated

from graph)

[3]

Note: The data presented is compiled from different research articles. Direct comparison

should be made with caution as experimental conditions may vary between studies.
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Detailed methodologies are crucial for interpreting and reproducing experimental results. The

following sections outline the typical procedures for the fabrication and characterization of

DSSCs as described in the cited literature.

Photoanode Preparation
Substrate Cleaning: Fluorine-doped Tin Oxide (FTO) coated glass substrates are cleaned

sequentially in an ultrasonic bath with detergent, deionized water, and ethanol for 15 minutes

each. The cleaned substrates are then dried using a stream of clean air or nitrogen.

TiO₂ Paste Deposition: A mesoporous titanium dioxide (TiO₂) layer is deposited onto the

conductive side of the FTO substrate using the doctor-blade technique. The thickness of the

film is controlled by using adhesive tape as a spacer.

Sintering: The TiO₂ film is air-dried and then sintered at high temperatures (e.g., 500°C for

30 minutes) to ensure good electrical contact between the TiO₂ nanoparticles and the FTO

substrate.

Dye Sensitization: After cooling to room temperature, the sintered TiO₂ photoanode is

immersed in a solution of D149 dye (typically 0.3-0.5 mM in a solvent mixture like acetonitrile

and tert-butanol) for a specific duration (e.g., 18-24 hours) to allow for the adsorption of the

dye molecules onto the TiO₂ surface.

Counter Electrode Preparation
A platinum (Pt) counter electrode is typically prepared by depositing a thin layer of a platinum

precursor solution (e.g., H₂PtCl₆ in isopropanol) onto an FTO glass substrate, followed by

heating at a high temperature (e.g., 400-450°C) to form a catalytically active Pt layer.

DSSC Assembly
Sealing: The dye-sensitized photoanode and the Pt counter electrode are assembled into a

sandwich-like structure using a thermoplastic sealant, such as Surlyn®, which is melted by

heating to create a seal.

Electrolyte Injection: The redox shuttle electrolyte is introduced into the space between the

electrodes through pre-drilled holes in the counter electrode. The cell is then sealed to
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prevent electrolyte leakage.

Photovoltaic Characterization
The performance of the assembled DSSCs is evaluated under simulated solar illumination

(e.g., AM 1.5G, 100 mW/cm²) using a solar simulator. The current-voltage (J-V) characteristics

are measured to determine the key photovoltaic parameters: Jsc, Voc, FF, and η.

Logical Relationships and Experimental Workflow
The following diagrams illustrate the fundamental working principle of a D149-based DSSC and

the general experimental workflow for its fabrication and testing.
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Caption: Experimental workflow for DSSC fabrication and characterization.
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Caption: Working principle of a D149 dye-sensitized solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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